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Compound of Interest

Compound Name: 1,1-Dimethylurea

Cat. No.: B1221719

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 1,1-Dimethylurea
(DMU) in polymer chemistry, focusing on its applications as a chain extender in polyurethanes
and as a curing accelerator in epoxy resins. Detailed experimental protocols and quantitative
data are presented to guide researchers in utilizing DMU for the synthesis of advanced
polymeric materials.

Introduction to 1,1-Dimethylurea

1,1-Dimethylurea (DMU) is a urea derivative with the chemical formula (CH3)2NCONHz. It is a
white, crystalline solid soluble in water and organic solvents.[1][2] In polymer chemistry, its
primary utility stems from the reactive amine-like and amide-like functional groups, which can
participate in various polymerization and cross-linking reactions.[2]

Key Properties of 1,1-Dimethylurea:
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Property Value Reference
Molecular Formula C3HsN20 [3]
Molecular Weight 88.11 g/mol [3]
Melting Point 178-183 °C [4]

White to off-white crystalline
Appearance [1]

powder
Solubility Soluble in water [1]

Application in Polyurethane Synthesis: Chain
Extender

In the synthesis of polyurethanes (PUs), particularly polyurethane-ureas (PUUs), DMU can be
used as a chain extender. Chain extenders are low molecular weight diols or diamines that
react with isocyanate-terminated prepolymers to build high molecular weight polymer chains.[5]
The incorporation of DMU introduces urea linkages into the polymer backbone, which can
significantly influence the final properties of the material through the formation of strong
hydrogen bonds.[5]

The synthesis of polyurethane-urea is typically a two-step process. First, a long-chain polyol
reacts with an excess of diisocyanate to form an isocyanate-terminated prepolymer. In the
second step, a chain extender, such as 1,1-Dimethylurea, is added to react with the remaining
iIsocyanate groups, forming the final high-molecular-weight polymer.

Step 1:
Polyol Prepolymerization
(e.g., PCL, PTMO)

Step 2:
Chain Extension
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Figure 1: Two-step synthesis of Polyurethane-Urea (PUU) using a chain extender.

The choice of chain extender significantly impacts the mechanical and thermal properties of the
resulting polyurethane. While specific data for 1,1-Dimethylurea is sparse in comparative
studies, the general effects of urea-based chain extenders can be inferred. The introduction of
urea linkages generally enhances properties due to strong hydrogen bonding.

Effect of Urea-based Chain
Property Reference
Extender

Tensile Strength Generally increases [5]

) Can be tailored by adjusting
Elongation at Break [6]
hard segment content

N Often improved due to strong
Thermal Stability ) [7]
intermolecular forces

Glass Transition Temperature Increases with higher hard

[8]

(Tg) segment content

This protocol is a representative procedure for the synthesis of a polyurethane-urea elastomer
using a two-step solution polymerization method.

Materials:

Polycaprolactone diol (PCL, Mn = 2000 g/mol ), dried under vacuum

Isophorone diisocyanate (IPDI)

1,1-Dimethylurea (DMU)

Dibutyltin dilaurate (DBTDL) as a catalyst

N,N-Dimethylacetamide (DMACc), anhydrous

Procedure:

e Prepolymer Synthesis:
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o In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet,
and condenser, add a calculated amount of PCL diol.

o Heat the flask to 80°C and dry the polyol under vacuum for 1-2 hours.

o Cool the flask to 60°C and add a stoichiometric excess of IPDI (e.g., 2:1 molar ratio of
NCO:OH) under a nitrogen atmosphere.

o Add a catalytic amount of DBTDL (e.g., 0.05 wt%).

o Allow the reaction to proceed at 80°C for 2-3 hours with constant stirring to form the
isocyanate-terminated prepolymer. Monitor the reaction progress by FTIR by observing
the isocyanate peak (~2270 cm~1).[1]

Chain Extension:

o Dissolve a stoichiometric amount of 1,1-Dimethylurea in anhydrous DMAc. The amount of
DMU should be calculated to react with the remaining isocyanate groups from the
prepolymer synthesis.

o Cool the prepolymer solution to room temperature and slowly add the DMU solution under
vigorous stirring.

o Continue stirring for an additional 2-4 hours at room temperature to complete the chain
extension reaction.

Polymer Isolation and Characterization:

[e]

Precipitate the resulting polyurethane-urea solution in a non-solvent such as methanol or
water.

o Filter the polymer and wash it thoroughly with the non-solvent.
o Dry the polymer in a vacuum oven at 60°C until a constant weight is achieved.

o Characterize the polymer using techniques such as Fourier-Transform Infrared
Spectroscopy (FTIR) to confirm the formation of urethane and urea linkages, Gel
Permeation Chromatography (GPC) for molecular weight determination, and Differential
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Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) for thermal
properties. Mechanical properties can be evaluated using a universal testing machine.[1]

[9]

Application in Epoxy Resin Systems: Curing
Accelerator

In epoxy resin formulations, 1,1-Dimethylurea can act as a latent accelerator, particularly in
systems cured with dicyandiamide (DICY).[10] Latent curing systems are stable at room
temperature and cure only upon heating.[11] DMU significantly reduces the curing temperature
and time of DICY-cured epoxy resins, which is highly desirable in many industrial applications

to improve process efficiency.[10][12]

The curing of epoxy resins with DICY is a complex process. Substituted ureas like DMU are
believed to accelerate the cure by reacting with the epoxy group to form a reactive
intermediate, which then facilitates the reaction of DICY with the epoxy resin at lower
temperatures.[4][10]

Epoxy Resin

Activation

- Accelerated Curing Cross-linked

Reactive Intermediate Epoxy Network
1,1-Dimethylurea poxy
(Accelerator)

Dicyandiamide
(Latent Hardener)
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Figure 2: Proposed mechanism for accelerated epoxy curing with 1,1-Dimethylurea.

The addition of DMU as an accelerator has a pronounced effect on the curing parameters and

final properties of epoxy resins.
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Without With 1,1-

Parameter Accelerator (DICY Dimethylurea Reference
only) Accelerator

Curing Temperature >170 °C 80-160 °C [10]

] ] Sluggish at lower o

Curing Time Significantly reduced [10]
temperatures

Glass Transition Dependent on cure Can be maintained or [10][13]

Temperature (Tg) completion slightly altered

N Good, but depends on
Storage Stability Excellent [4][14]

concentration

A study comparing different substituted ureas as accelerators for DICY-cured epoxy resins

showed that the reactivity of 1,1-dimethylurea is comparable to standard commercial

accelerators.[4]

This protocol describes a general procedure for preparing a one-component epoxy formulation

with DICY as the hardener and DMU as the accelerator.

Materials:

Procedure:

Dicyandiamide (DICY), micronized

1,1-Dimethylurea (DMU)

» Formulation Preparation:

Bisphenol A diglycidyl ether (DGEBA) based epoxy resin

Fumed silica (as an anti-settling agent, optional)

o In a suitable mixing vessel, add the DGEBA epoxy resin.
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o If using, add fumed silica (e.g., 3 parts per hundred parts of resin, phr) and mix at low
speed until a homogeneous dispersion is achieved.

o Add DICY (e.g., 8 phr) and 1,1-Dimethylurea (e.g., 1-5 phr) to the resin mixture.

o Mix at high speed for a short duration (e.g., 5 minutes), ensuring the temperature does not
rise significantly to prevent premature reaction.[10]

o De-gas the formulation under vacuum to remove any entrapped air bubbles.
o Store the formulation in a sealed container at room temperature.

e Curing:
o Apply the formulated epoxy resin to the desired substrate or mold.

o Cure the resin in an oven at a specified temperature (e.g., 120-160°C) for a predetermined
time. The exact time and temperature will depend on the specific formulation and desired
properties.[10] A typical cure cycle might be 30 minutes at 150°C.

o Allow the cured part to cool to room temperature before handling.

e Characterization:

o The curing kinetics can be studied using Differential Scanning Calorimetry (DSC) to
determine the peak exothermic temperature and the degree of cure.[10]

o The thermal properties of the cured epoxy, such as the glass transition temperature (Tg),
can also be determined by DSC or Dynamic Mechanical Analysis (DMA).[10][15]

o The mechanical properties, such as tensile strength and modulus, can be measured using
a universal testing machine on dog-bone shaped specimens.[16]

The following diagram illustrates the typical workflow for the development and testing of an
epoxy formulation containing 1,1-Dimethylurea.
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Figure 3: General workflow for the preparation and characterization of an epoxy system.

Safety and Handling

1,1-Dimethylurea should be handled with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. It is considered harmful if ingested or in
contact with skin or eyes.[1] Refer to the Safety Data Sheet (SDS) for detailed safety
information.
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Conclusion

1,1-Dimethylurea is a versatile compound in polymer chemistry, serving as an effective chain
extender in the synthesis of polyurethanes and as a potent accelerator for the curing of epoxy
resins. Its use allows for the tailoring of polymer properties to meet the demands of various
applications. The protocols and data presented herein provide a foundation for researchers to
explore the potential of 1,1-Dimethylurea in the development of novel and high-performance
polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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